![molecular formula C28H30N4O4 B11393324 N-cyclohexyl-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}butanamide](/img/structure/B11393324.png)
N-cyclohexyl-4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}butanamide
Description
N-CYCLOHEXYL-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BUTANAMIDE is a complex organic compound with potential applications in various scientific fields. Its structure comprises multiple functional groups, including a cyclohexyl ring, an isoindoline-1,3-dione moiety, and an oxadiazole ring, making it a subject of interest for researchers in chemistry, biology, and materials science.
Properties
Molecular Formula |
C28H30N4O4 |
|---|---|
Molecular Weight |
486.6 g/mol |
IUPAC Name |
N-cyclohexyl-4-(1,3-dioxoisoindol-2-yl)-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]butanamide |
InChI |
InChI=1S/C28H30N4O4/c1-19-9-7-10-20(17-19)26-29-24(36-30-26)18-32(21-11-3-2-4-12-21)25(33)15-8-16-31-27(34)22-13-5-6-14-23(22)28(31)35/h5-7,9-10,13-14,17,21H,2-4,8,11-12,15-16,18H2,1H3 |
InChI Key |
SQEZOBUBUGJHPW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)CN(C3CCCCC3)C(=O)CCCN4C(=O)C5=CC=CC=C5C4=O |
Origin of Product |
United States |
Preparation Methods
The synthesis of N-CYCLOHEXYL-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BUTANAMIDE involves multiple steps, each requiring specific reagents and conditions. The synthetic route typically starts with the preparation of the isoindoline-1,3-dione intermediate, followed by the introduction of the oxadiazole ring and the cyclohexyl group. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact.
Chemical Reactions Analysis
This compound can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different products, depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the functional groups, potentially leading to new derivatives with different properties.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another, altering its chemical behavior.
Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
N-CYCLOHEXYL-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BUTANAMIDE has several scientific research applications:
Chemistry: It can be used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Researchers may explore its potential as a bioactive compound, investigating its effects on various biological systems.
Medicine: The compound could be evaluated for its therapeutic potential, including its ability to interact with specific molecular targets.
Industry: Its unique structure may make it useful in developing new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism by which N-CYCLOHEXYL-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BUTANAMIDE exerts its effects depends on its interaction with molecular targets. These interactions can involve binding to enzymes, receptors, or other proteins, leading to changes in cellular processes and pathways. The specific pathways involved would depend on the context of its application, whether in a biological system or a chemical reaction.
Comparison with Similar Compounds
Similar compounds to N-CYCLOHEXYL-4-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)-N-{[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL}BUTANAMIDE include other molecules with isoindoline-1,3-dione or oxadiazole rings. These compounds may share some chemical properties but differ in their specific functional groups and overall structure, leading to unique behaviors and applications. Examples of similar compounds include:
Each of these compounds has its own set of characteristics, making them suitable for different research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
